Cas no 84069-44-3 (Hydroxypropyl Chitosan)

• Product Name: Hydroxypropyl Chitosan
• CAS No: 84069-44-3
• MF: C₅H₁₀O
• MW: 86.1323018074036
• CID: 724087
• PubChem ID: 139025974
• Update Time: 2025-08-05

Hydroxypropyl Chitosan Chemical and Physical Properties

Names and Identifiers

• Chitofilmer
• Hydroxypropyl Chitosan
• Valeraldehyde
• PENTANAL
• n-Pentanal
• n-Valeraldehyde
• Valeric aldehyde
• Valeral
• Valeryl aldehyde
• Amylaldehyde
• Amyl aldehyde
• Butyl formal
• Valeric acid aldehyde
• Valerianic aldehyde
• Valerylaldehyde
• n-Valeric aldehyde
• Pentyl aldehyde
• 1-pentanal
• pentan-1-one
• pentan-1-al
• Valeraldehyde, 97%
• n-C4H9CHO
• B975S3014W
• Pentanaldehyde
• FEMA Number 3098
• n-Valeraldehyde (natural)
• Aldehydes, C5
• FEMA No. 3098
• Chitofilmer; 2-Hydroxypropyl Ether Chitosan
• 84069-44-3
• Chitosan, 2-hydroxypropyl ether

• Inchi： 1S/C5H10O/c1-2-3-4-5-6/h5H,2-4H2,1H3
• InChI Key： HGBOYTHUEUWSSQ-UHFFFAOYSA-N
• SMILES： O=CCCCC

Computed Properties

• Exact Mass: 1139.67750110g/mol
• Monoisotopic Mass: 1139.67750110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 32.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1

Additional information on Hydroxypropyl Chitosan

Introduction to Hydroxypropyl Chitosan (CAS No. 84069-44-3)

Hydroxypropyl Chitosan, with the chemical registration number CAS No. 84069-44-3, is a widely studied polysaccharide derivative that has garnered significant attention in the fields of pharmaceuticals, biomedicine, and materials science. This compound is derived from chitosan, a natural polysaccharide obtained from the shells of crustaceans, and is modified through the introduction of hydroxypropyl groups to enhance its solubility, biocompatibility, and functional properties. The unique structural and chemical characteristics of Hydroxypropyl Chitosan make it an invaluable material for various applications, particularly in drug delivery systems, tissue engineering, and wound healing.

The modification of chitosan with hydroxypropyl groups introduces hydroxyl (-OH) functionalities into the polymer chain, which significantly improves its water solubility while retaining its biodegradability and biocompatibility. This balance of properties makes Hydroxypropyl Chitosan an excellent candidate for biomedical applications where controlled release and biocompatible degradation are critical. The degree of substitution (DS) of hydroxypropyl groups can be tailored to achieve specific physicochemical properties, such as viscosity, swelling behavior, and mucoadhesion, further enhancing its versatility.

Recent research has highlighted the potential of Hydroxypropyl Chitosan in advanced drug delivery systems. Its mucoadhesive properties allow it to form a stable gel-like layer on mucosal surfaces, facilitating targeted drug delivery in the gastrointestinal tract and respiratory system. This has been particularly promising for the delivery of therapeutic agents that require prolonged residence time at specific sites. For instance, studies have demonstrated its efficacy in delivering anti-inflammatory drugs and antibiotics with improved bioavailability and reduced side effects.

In tissue engineering, Hydroxypropyl Chitosan has been extensively explored as a scaffold material due to its ability to support cell adhesion, proliferation, and differentiation. Its porous structure and biodegradable nature make it an ideal substrate for growing cells in vitro and potentially in vivo. Researchers have utilized Hydroxypropyl Chitosan scaffolds to regenerate various tissues, including skin, bone, and cartilage. The material's ability to mimic the extracellular matrix (ECM) environment has been crucial in promoting tissue integration and functional regeneration.

Moreover, Hydroxypropyl Chitosan has shown significant promise in wound healing applications. Its hemostatic properties help in stopping bleeding by forming a clot-like gel when exposed to blood plasma. Additionally, its antimicrobial activity, attributed to the cationic nature of chitosan derivatives, aids in preventing infection by inhibiting the growth of pathogenic bacteria. Clinical studies have reported successful use of Hydroxypropyl Chitosan-based dressings in chronic wounds, diabetic ulcers, and surgical incisions, leading to faster healing times and reduced scarring.

The field of nanomedicine has also seen innovative applications of Hydroxypropyl Chitosan. Its biocompatibility and ability to form stable nanoparticles make it an excellent carrier for encapsulating therapeutic agents such as anticancer drugs. These nanoparticles can be engineered to target specific cells or tissues, thereby increasing the efficacy of treatment while minimizing systemic toxicity. Preliminary clinical trials have shown encouraging results in using Hydroxypropyl Chitosan-based nanoparticles for cancer therapy.

Another emerging application of Hydroxypropyl Chitosan is in environmental remediation. Its adsorption capacity for heavy metals and organic pollutants has been exploited in water treatment technologies. The cationic groups on its polymer chain facilitate electrostatic interactions with negatively charged contaminants, effectively removing them from aqueous solutions. This makes Hydroxypropyl Chitosan a cost-effective and eco-friendly solution for purifying water resources contaminated with industrial effluents.

The versatility of Hydroxypropyl Chitosan extends to its role as a food additive as well. It acts as a thickening agent, stabilizer, and film-forming agent in various food products due to its ability to form gels under certain conditions. Additionally, its potential health benefits have led researchers to explore its use as a dietary supplement that may aid in gut health by modulating gut microbiota composition.

Future research directions for Hydroxypropyl Chitosan include exploring its potential in gene therapy applications. Its ability to form complexes with nucleic acids suggests that it could be used as a non-viral vector for delivering therapeutic genes into target cells. While challenges remain in terms of scalability and regulatory approval, the preliminary findings are highly promising.

In conclusion, Hydroxypropyl Chitosan (CAS No. 84069-44-3) is a multifunctional biomaterial with diverse applications across pharmaceuticals、biomedicine、and environmental science。 Its unique properties have positioned it as a key player in advancing drug delivery systems、tissue engineering、wound healing、and nanomedicine。 As research continues，the full potential of this remarkable compound is expected to be realized，leading to innovative solutions that improve human health and environmental sustainability.